Cas no 2227790-05-6 (rac-methyl (3R,4S)-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylate)

• Product Name: rac-methyl (3R,4S)-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylate
• CAS No: 2227790-05-6
• MF: C₁₂H₁₃BrFNO₂
• MW: 302.139526128769
• CID: 6235191
• PubChem ID: 165961027
• Update Time: 2025-05-21

rac-methyl (3R,4S)-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (3R,4S)-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylate
• 2227790-05-6
• EN300-1454515

• Inchi： 1S/C12H13BrFNO2/c1-17-12(16)10-6-15-5-9(10)8-3-2-7(13)4-11(8)14/h2-4,9-10,15H,5-6H2,1H3/t9-,10+/m0/s1
• InChI Key： WNIJQQIKBPHWNM-VHSXEESVSA-N
• SMILES： BrC1C=CC(=C(C=1)F)[C@@H]1CNC[C@H]1C(=O)OC

Computed Properties

• Exact Mass: 301.01137g/mol
• Monoisotopic Mass: 301.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-methyl (3R,4S)-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylate

Research Brief on rac-methyl (3R,4S)-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylate (CAS: 2227790-05-6)

The compound rac-methyl (3R,4S)-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylate (CAS: 2227790-05-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of rac-methyl (3R,4S)-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the pyrrolidine ring and the bromo-fluorophenyl moiety, make it a versatile scaffold for the development of compounds targeting central nervous system (CNS) disorders and inflammatory diseases. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution, to obtain enantiomerically pure forms of this compound, which are critical for optimizing pharmacological activity.

In vitro and in vivo studies have demonstrated that rac-methyl (3R,4S)-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylate exhibits promising binding affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. These findings suggest its potential utility in the treatment of psychiatric and neurodegenerative disorders. Additionally, preliminary data indicate that derivatives of this compound may possess anti-inflammatory properties, further expanding its therapeutic scope.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of rac-methyl (3R,4S)-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylate. Current research efforts are focused on improving its bioavailability and reducing off-target effects through structural modifications and formulation strategies. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, rac-methyl (3R,4S)-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylate represents a promising candidate for further investigation in drug development. Its multifaceted pharmacological profile and synthetic versatility position it as a valuable tool for addressing unmet medical needs. Future research should prioritize elucidating its mechanism of action and conducting rigorous preclinical evaluations to validate its therapeutic potential.